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Compound of Interest

Compound Name: ML-SI1

Cat. No.: B10824797 Get Quote

For researchers and drug development professionals, the responsible management and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This document provides a comprehensive, step-by-step guide for the proper

disposal of ML-SI1, a TRPML inhibitor. Given that specific disposal instructions for ML-SI1 are

not readily available, the following procedures are based on established best practices for the

disposal of hazardous chemical waste and should be implemented in strict accordance with

your institution's Environmental Health and Safety (EHS) guidelines.

Compound Data Summary
A clear understanding of the compound's properties is the first step toward safe handling and

disposal. The following table summarizes key information for ML-SI1.[1][2]
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Property Value

Chemical Name ML-SI1

Molecular Formula C₂₃H₂₆Cl₂N₂O₃[1]

Molecular Weight 449.37 g/mol [1][2]

Appearance Solid, Off-white to yellow[1]

Primary Function
TRPML inhibitor with an IC₅₀ of 15 μM for

TRPML1[1][2]

Solubility Soluble in DMSO[1][2]

Storage
Powder: -20°C for 3 years. In solvent: -80°C for

2 years, -20°C for 1 year.[1]

Step-by-Step Disposal Protocol for ML-SI1
As a biologically active small molecule, ML-SI1 and all materials contaminated with it must be

treated as hazardous chemical waste.[3] Improper disposal can pose risks to human health

and the environment.

Waste Identification and Segregation
Treat as Hazardous Waste: All forms of ML-SI1, including the pure compound, solutions, and

contaminated labware, must be managed as hazardous chemical waste.[3]

Segregate Waste Streams: Do not mix ML-SI1 waste with non-hazardous trash, sharps, or

biological waste unless specifically permitted by your institution's EHS department.[3]

Waste Collection and Containment
Solid Waste:

Collect unused or expired ML-SI1 powder, along with contaminated personal protective

equipment (PPE) such as gloves and weigh boats, in a designated, leak-proof container.

[3]
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A high-density polyethylene (HDPE) container is generally a suitable choice.[3]

The container must be clearly labeled as "Hazardous Waste" and specify the full chemical

name: "ML-SI1".[3]

Liquid Waste:

Collect solutions containing ML-SI1 (e.g., dissolved in DMSO) in a separate, leak-proof,

and chemically compatible container.[3]

The container must be securely capped and labeled as "Hazardous Waste," listing all

chemical constituents and their approximate concentrations (e.g., "ML-SI1 in DMSO").[3]

Contaminated Labware:

Disposable Labware: Items such as pipette tips and microfuge tubes that are heavily

contaminated with ML-SI1 should be collected as solid hazardous waste.[3]

Reusable Glassware: A triple-rinse procedure is recommended for cleaning reusable

glassware. The first two rinses should be with a suitable solvent (e.g., ethanol or acetone),

and this rinseate must be collected as hazardous liquid waste. The third rinse can be with

water, which should also be collected as hazardous waste.[3]

Labeling and Storage
Proper Labeling: All hazardous waste containers must be clearly labeled with the words

"Hazardous Waste," the full chemical name of the contents, the accumulation start date, and

the name and contact information of the responsible researcher.[3]

Secure Storage: Store all ML-SI1 waste containers in a designated and secure satellite

accumulation area within the laboratory, away from incompatible materials.[3]

Final Disposal
Contact EHS: Once your waste container is full or ready for disposal, contact your

institution's Environmental Health and Safety (EHS) department to arrange for pickup and

proper disposal according to all federal, state, and local regulations.
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Experimental Workflow for Disposal
To provide a clear visual guide for the disposal process, the following diagram outlines the

decision-making and procedural steps for handling ML-SI1 waste.
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Start: ML-SI1 Waste Generation

Step 1: Identification & Segregation

Step 2: Collection & Containment

Step 3: Labeling & Storage

Step 4: Final Disposal
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Caption: Logical workflow for the safe disposal of ML-SI1 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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